Cas no 4964-71-0 (5-Bromoquinoline)

5-Bromoquinoline Properties

Names and Identifiers

• 5-Bromoquinoline
• Q27455212
• AKOS001476966
• CS-W002559
• PS-6094
• B3078
• AC-1259
• 5-bromo quinoline
• FT-0600550
• W-202876
• 5-Bromoquinoline, 97%
• DTXSID10355790
• MFCD00234481
• EN300-66370
• AC-907/25004860
• QUINOLINE, 5-BROMO-
• HY-W002559
• AB05240
• AM20061831
• 4964-71-0
• SY001017
• 5-bromo-quinoline
• CHODTZCXWXCALP-UHFFFAOYSA-N
• A24756
• 4XH
• SCHEMBL428159
• Benzofuran
• DB-006997
• BBL020682
• STK893372
• +Expand

• MDL： MFCD00234481
• InChIKey： CHODTZCXWXCALP-UHFFFAOYSA-N
• Inchi： 1S/C9H6BrN/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1-6H
• SMILES： C1=CC=C(C2=CC=CN=C12)Br
• BRN： 115148

Computed Properties

• Exact Mass: 206.96836g/mol
• Surface Charge: 0
• XLogP3: 3.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 206.96836g/mol
• Monoisotopic Mass: 206.96836g/mol
• Topological Polar Surface Area: 12.9Ų
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.99730
• PSA: 12.89000
• Refractive Index: 1.6641 (estimate)
• Boiling Point: 280°C(lit.)
• Melting Point: 43-48 °C
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Uncertain
• Density: 1.5617 (rough estimate)